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Compound of Interest

Compound Name: Acetic anhydride-1,1-13C2

Cat. No.: B052090

An In-depth Technical Guide to the Safe Handling of Acetic Anhydride-1,1'-13C2
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling protocols for Acetic Anhydride-
1,1'-13C2, a crucial reagent in synthetic chemistry and various research and development
applications. Given its hazardous nature, a thorough understanding of its properties and
adherence to strict safety protocols are imperative for the protection of laboratory personnel
and the environment.

Hazard Identification and Classification

Acetic Anhydride-1,1'-13C2 is a flammable, corrosive, and toxic substance that requires
careful handling in a controlled laboratory environment. Its primary hazards are summarized
below.

GHS Classification:

Flammable Liquids: Category 3[1][2][3][4]

Acute Toxicity, Oral: Category 4[1][2][3]

Acute Toxicity, Inhalation: Category 2 or 3 (Fatal or Toxic if inhaled)[1][2][4][5]

Skin Corrosion/Irritation: Category 1B[1][3]
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e Serious Eye Damage/Eye Irritation: Category 1[3][4]

Signal Word: Danger[1][2][5][6]

Hazard Pictograms:

o GHSO02 (Flame): Flammable

e GHSO0S5 (Corrosion): Corrosive

e GHSO06 (Skull and Crossbones): Toxic

Hazard Statements:

H226: Flammable liquid and vapour.[1][6][7]

H302: Harmful if swallowed.[1][6]

H314: Causes severe skin burns and eye damage.[1][6][7]

H330 / H331: Fatal or Toxic if inhaled.[1][5]

H335: May cause respiratory irritation.[6]

Physical and Chemical Properties

While the isotopic labeling of Acetic Anhydride-1,1'-13C2 results in a slightly higher molecular
weight than its unlabeled counterpart, its physical and chemical properties are generally
comparable.
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Property Value Referencel/Source
Cambridge Isotope
Molecular Formula (CH313C0)20 ]
Laboratories, Inc.[5]
] Cambridge Isotope
Molecular Weight 104.07 g/mol )
Laboratories, Inc.[5]
Appearance Clear, colorless liquid PubChem|[8]
Strong, pungent, vinegar-like
Odor 9. Png g PubChem|[8]
odor
Boiling Point 117.9°C PubChem|[8]
Melting Point 16.6 °C PubChem][8]
Flash Point 39 °C (103 °F) Closed Cup PubChem|[8]
Density 1.049 g/cm3 at 25 °C PubChem|[8]
N Miscible with water (reacts),
Solubility PubChem|[8]

alcohol, and glycerin

Safe Handling and Storage

Adherence to the following procedures is critical to minimize risks associated with Acetic
Anhydride-1,1'-13C2.

Personal Protective Equipment (PPE)

» Eye/Face Protection: Wear chemical safety goggles and a face shield.[2][4]

» Skin Protection: Use chemically resistant gloves (e.g., butyl rubber, Viton®) and a lab coat.
Ensure full body coverage to prevent skin contact.[2][4]

» Respiratory Protection: All handling of Acetic Anhydride-1,1'-13C2 must be conducted in a
certified chemical fume hood.[2] If there is a risk of inhalation, a full-face respirator with an
appropriate organic vapor cartridge is necessary.[1][2]

Engineering Controls
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o Work in a well-ventilated area, preferably in a chemical fume hood with sufficient airflow.[2][6]

o Emergency eye wash stations and safety showers must be readily accessible in the
immediate work area.[4]

o Use explosion-proof electrical and ventilation equipment.[1][2][6]

Handling Procedures

e Avoid contact with skin, eyes, and clothing.[4][7]

e Do not breathe vapors or mist.[2]

o Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[1][2][6]
e Ground and bond containers and receiving equipment to prevent static discharge.[1][2][6]

e Use only non-sparking tools.[1][2][6]

e When not in use, keep containers tightly closed.[1][2][7]

» Do not eat, drink, or smoke in handling areas.[1][2][4]

Storage Conditions

» Store in a cool, dry, and well-ventilated place away from incompatible materials.[1][7]
» Store in a locked cabinet or other secure area.[2][3]
o Keep containers tightly sealed to prevent moisture absorption, as it is hygroscopic.[7]

o Store under an inert gas atmosphere.[7]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Acetic
Anhydride-1,1'-13C2 from procurement to disposal.
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Safe Handling Workflow for Acetic Anhydride-1,1'-13C2
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Proceed with Caution
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(Controlled addition of quencher) Collect Excess/Contaminated Materials

Product Work-up and Purification

Collect Byproducts/Solvents

Waste Collection
(Segregated, Labeled Containers)

ispose of Properly

Waste Disposal
(Follow Institutional Protocols)

Click to download full resolution via product page

Caption: Workflow for the safe handling of Acetic Anhydride-1,1'-13C2.
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First-Aid Measures

Immediate medical attention is required in case of exposure.

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Immediately call a poison center or doctor.[2][4]

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water
for at least 15 minutes. Seek immediate medical attention.[1][4][6]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek immediate medical attention.[2][6]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you feel
unwell.[1][2]

Accidental Release and Fire-Fighting Measures
Accidental Release

Evacuate personnel to a safe area.[7]

Remove all sources of ignition.[2][7]

Ventilate the area.

Wear appropriate personal protective equipment, including respiratory protection.[7]

Contain the spill with an inert absorbent material (e.g., sand, earth). Do not use combustible
materials.[6]

Collect the absorbed material into a suitable container for disposal.[7]

Fire-Fighting

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[7]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://media.laballey.com/docbuilder/acetic-anhydride-acs-grade-safety-data-sheet-67378462bd5f8.pdf
https://www.fishersci.com/store/msds?partNumber=S25119A&productDescription=acetic-anhydride&vendorId=VN00115888&keyword=true&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/154msds_0028GjGhs20Div.1sdsAceticAnhydride.pdf
https://www.fishersci.com/store/msds?partNumber=S25119A&productDescription=acetic-anhydride&vendorId=VN00115888&keyword=true&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-CP28-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzk1ODJ8YXBwbGljYXRpb24vcGRmfGFEQXdMMmd5TUM4NU1qUXhNVEF4TWpNNE16QXlMMU5FUWw5RFVESTRYMGRDWDBWT0xuQmtaZ3xmNWVkNTAxNTc1NTQwZTQ1MTQwYmNlMmI2M2YwZDBhNDc0ZWFmYmE2NWM4YWEwYmNlOWVkZTRmY2YxNDQwZmZj
https://media.laballey.com/docbuilder/acetic-anhydride-acs-grade-safety-data-sheet-67378462bd5f8.pdf
https://www.carlroth.com/medias/SDB-CP28-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzk1ODJ8YXBwbGljYXRpb24vcGRmfGFEQXdMMmd5TUM4NU1qUXhNVEF4TWpNNE16QXlMMU5FUWw5RFVESTRYMGRDWDBWT0xuQmtaZ3xmNWVkNTAxNTc1NTQwZTQ1MTQwYmNlMmI2M2YwZDBhNDc0ZWFmYmE2NWM4YWEwYmNlOWVkZTRmY2YxNDQwZmZj
https://www.jubilantingrevia.com/uploads/files/154msds_0028GjGhs20Div.1sdsAceticAnhydride.pdf
https://media.laballey.com/docbuilder/acetic-anhydride-acs-grade-safety-data-sheet-67378462bd5f8.pdf
https://www.chemicalbook.com/msds/acetic-anhydride-1-1-2-2-13c4.pdf
https://media.laballey.com/docbuilder/acetic-anhydride-acs-grade-safety-data-sheet-67378462bd5f8.pdf
https://www.chemicalbook.com/msds/acetic-anhydride-1-1-2-2-13c4.pdf
https://www.chemicalbook.com/msds/acetic-anhydride-1-1-2-2-13c4.pdf
https://www.carlroth.com/medias/SDB-CP28-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzk1ODJ8YXBwbGljYXRpb24vcGRmfGFEQXdMMmd5TUM4NU1qUXhNVEF4TWpNNE16QXlMMU5FUWw5RFVESTRYMGRDWDBWT0xuQmtaZ3xmNWVkNTAxNTc1NTQwZTQ1MTQwYmNlMmI2M2YwZDBhNDc0ZWFmYmE2NWM4YWEwYmNlOWVkZTRmY2YxNDQwZmZj
https://www.chemicalbook.com/msds/acetic-anhydride-1-1-2-2-13c4.pdf
https://www.chemicalbook.com/msds/acetic-anhydride-1-1-2-2-13c4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

» Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.

[6]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
clothing.[6][7]

Disposal Considerations

» Dispose of waste in accordance with local, state, and federal regulations.
e Do not allow the product to enter drains or waterways.[7]

o Contaminated packaging should be treated as the product itself.

This technical guide is intended to provide essential safety and handling information for Acetic
Anhydride-1,1'-13C2. It is not a substitute for a thorough risk assessment and compliance with
all applicable safety regulations. Always consult the most recent Safety Data Sheet from your
supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Acetic anhydride-1,1'-13C2 safety data sheet and
handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052090#acetic-anhydride-1-1-13c2-safety-data-
sheet-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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